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Compound of Interest

Compound Name: 1,1-Dibromohexane

CAS No.: 58133-26-9

Cat. No.: B8698799

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectral data for 1,1-dibromohexane and its

isomers, 1,2-dibromohexane and 1,6-dibromohexane. While comprehensive experimental

spectral data for 1,1-dibromohexane is not readily available in public databases, this guide

offers a detailed comparison of its structural isomers to provide valuable context and analytical

benchmarks. The information presented is crucial for researchers in compound identification,

quality control, and process monitoring.

Spectral Data Comparison
The following tables summarize the available spectral data for 1,2-dibromohexane and 1,6-

dibromohexane, covering Mass Spectrometry (MS), ¹H Nuclear Magnetic Resonance (NMR),

¹³C NMR, and Infrared (IR) Spectroscopy. This data serves as a reference for distinguishing

between these isomers.

Table 1: Mass Spectrometry Data
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Compound Molecular Formula Molecular Weight
Key Mass-to-
Charge Ratios
(m/z)

1,2-Dibromohexane C₆H₁₂Br₂ 243.97 g/mol
163/165 (M-HBr)⁺, 81

(C₆H₉)⁺, 55 (C₄H₇)⁺

1,6-Dibromohexane C₆H₁₂Br₂ 243.97 g/mol

163/165 (M-HBr)⁺,

135/137 (M-Br-

C₂H₄)⁺, 55 (C₄H₇)⁺

Table 2: ¹H NMR Spectral Data (Chemical Shifts in ppm)

Compoun
d

C1-H C2-H C3-H C4-H C5-H C6-H

1,2-

Dibromohe

xane

~3.8 (dd) ~4.1 (m)
~1.5-1.9

(m)

~1.3-1.5

(m)
~0.9 (t) -

1,6-

Dibromohe

xane

~3.4 (t) ~1.9 (quint) ~1.5 (quint) ~1.5 (quint) ~1.9 (quint) ~3.4 (t)

Table 3: ¹³C NMR Spectral Data (Chemical Shifts in ppm)

Compoun
d

C1 C2 C3 C4 C5 C6

1,2-

Dibromohe

xane

~38 ~55 ~35 ~30 ~22 ~14

1,6-

Dibromohe

xane

~34 ~33 ~28 ~28 ~33 ~34

Table 4: Infrared (IR) Spectroscopy Data (Key Absorption Bands in cm⁻¹)
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Compound C-H Stretching C-H Bending C-Br Stretching

1,2-Dibromohexane 2850-3000 ~1465 500-650

1,6-Dibromohexane 2850-3000 ~1465 500-650

Experimental Protocols
The following are generalized experimental protocols for acquiring the spectral data presented

above. Specific instrument parameters may vary.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the analyte.

Methodology:

Sample Preparation: The sample is dissolved in a suitable volatile solvent, such as methanol

or acetonitrile, to a concentration of approximately 1 mg/mL.

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the mass

spectrometer.

Ionization: Electron Ionization (EI) is commonly used for volatile compounds like

dibromohexanes. The sample is bombarded with a high-energy electron beam (typically 70

eV), causing ionization and fragmentation.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: An electron multiplier detector records the abundance of each ion.

Data Analysis: The resulting mass spectrum is a plot of relative ion abundance versus m/z.

The molecular ion peak (M⁺) and the isotopic pattern of bromine (¹⁹Br and ⁸¹Br are in an

approximate 1:1 ratio) are key identifiers.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: To elucidate the carbon-hydrogen framework of the molecule.

Methodology:

Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of tetramethylsilane (TMS)

may be added as an internal standard (0 ppm).

Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, a standard pulse

sequence is used. For ¹³C NMR, a proton-decoupled pulse sequence is typically employed to

simplify the spectrum.

Parameters: Key parameters include the number of scans, relaxation delay, and pulse width,

which are optimized to obtain a good signal-to-noise ratio.

Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed to

produce the NMR spectrum. Phase and baseline corrections are applied.

Spectral Interpretation: The chemical shifts (δ), integration (for ¹H), and splitting patterns (for

¹H) are analyzed to determine the structure of the molecule.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Methodology:

Sample Preparation: For a liquid sample, a thin film is prepared by placing a drop of the neat

liquid between two salt plates (e.g., NaCl or KBr).

Data Acquisition: The salt plates are placed in the sample holder of an FTIR spectrometer.

Background Spectrum: A background spectrum of the empty salt plates is recorded.

Sample Spectrum: The infrared spectrum of the sample is then recorded. The instrument

measures the absorption of infrared radiation at different wavenumbers.
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Data Analysis: The background is automatically subtracted from the sample spectrum. The

resulting spectrum shows absorption bands corresponding to the vibrational frequencies of

the chemical bonds within the molecule.

Workflow for Spectral Analysis
The following diagram illustrates a typical workflow for the spectral analysis of an organic

compound, from sample preparation to structural elucidation.
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Caption: Workflow for spectral analysis of an organic compound.

In conclusion, while direct experimental spectral data for 1,1-dibromohexane remains elusive

in public repositories, a comparative analysis of its isomers, 1,2-dibromohexane and 1,6-

dibromohexane, provides a valuable framework for researchers. The distinct patterns in their

mass spectra and the chemical shifts in their NMR spectra offer clear points of differentiation.

This guide, with its tabulated data and standardized protocols, serves as a practical resource

for the scientific community engaged in the analysis of halogenated organic compounds.

To cite this document: BenchChem. [Spectral Analysis of 1,1-Dibromohexane: A
Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b8698799/docs#spectral-analysis-of-1-1-
dibromohexane-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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